Cas no 2708278-19-5 (2-(Bromomethyl)pyrimidine hydrobromide)

• Product Name: 2-(Bromomethyl)pyrimidine hydrobromide
• CAS No: 2708278-19-5
• MF: C₅H₆Br₂N₂
• MW: 253.922539234161
• MDL: MFCD30528785
• CID: 5686710
• PubChem ID: 122173295
• Update Time: 2025-06-08

2-(Bromomethyl)pyrimidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-22192815
• 2-(bromomethyl)pyrimidine;hydrobromide
• 2-(Bromomethyl)pyrimidine HBr
• SCHEMBL20534560
• PS-18506
• 2708278-19-5
• D79434
• 2-(Bromomethyl)pyrimidine hydrobromide
• Pyrimidine, 2-(bromomethyl)-, hydrobromide (1:1)

• MDL： MFCD30528785
• Inchi： 1S/C5H5BrN2.BrH/c6-4-5-7-2-1-3-8-5;/h1-3H,4H2;1H
• InChI Key： VBXAAYVCIAAKTM-UHFFFAOYSA-N
• SMILES： BrCC1N=CC=CN=1.Br

Computed Properties

• Exact Mass: 253.88772g/mol
• Monoisotopic Mass: 251.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 61.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(Bromomethyl)pyrimidine hydrobromide

Comprehensive Overview of 2-(Bromomethyl)pyrimidine hydrobromide (CAS No. 2708278-19-5)

2-(Bromomethyl)pyrimidine hydrobromide (CAS No. 2708278-19-5) is a high-value pyrimidine derivative widely utilized in pharmaceutical synthesis and material science. This compound features a bromomethyl functional group, making it a versatile intermediate for cross-coupling reactions and nucleophilic substitutions. Its unique structure enables applications in drug discovery, particularly for kinase inhibitors and anticancer agents, aligning with the growing demand for precision medicine.

Recent trends in AI-driven drug discovery have amplified interest in 2-(Bromomethyl)pyrimidine hydrobromide, as researchers seek efficient building blocks for high-throughput screening. The compound’s crystallization properties and solubility are frequently discussed in forums, reflecting its relevance in process chemistry optimization. Additionally, its role in peptide modification and bioconjugation techniques has gained traction, addressing needs in proteomics and diagnostic reagent development.

From a synthetic perspective, 2708278-19-5 serves as a precursor for heterocyclic scaffolds, a topic trending in green chemistry discussions. Innovations in catalytic bromination methods have further enhanced its accessibility, reducing reliance on hazardous reagents. Environmental concerns drive searches for sustainable alternatives, positioning this compound as a candidate for atom-economical synthesis.

Analytical challenges, such as HPLC purity analysis and NMR characterization of 2-(Bromomethyl)pyrimidine hydrobromide, are common queries among chemists. Best practices recommend anhydrous handling due to its hygroscopic nature, a detail often highlighted in technical datasheets. Regulatory compliance, including REACH and GMP standards, is another critical focus area for industrial users.

Emerging applications in agrochemicals and electronic materials underscore the compound’s interdisciplinary appeal. For instance, its incorporation into OLED precursors aligns with the push for energy-efficient displays. Meanwhile, patent analyses reveal its utility in crop protection formulations, responding to global food security demands.

In summary, 2-(Bromomethyl)pyrimidine hydrobromide (CAS No. 2708278-19-5) bridges gaps between academia and industry, fueled by its adaptability in cutting-edge research. Its optimization for large-scale production remains a key discussion point, ensuring alignment with cost-effective and eco-friendly manufacturing paradigms.